Cas no 2228375-35-5 (1-(5-methoxypyridin-3-yl)cyclohexylmethanamine)

• Product Name: 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine
• CAS No: 2228375-35-5
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6300551
• PubChem ID: 165674295
• Update Time: 2025-06-13

1-(5-methoxypyridin-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine
• EN300-1754686
• 2228375-35-5
• [1-(5-methoxypyridin-3-yl)cyclohexyl]methanamine

• Inchi： 1S/C13H20N2O/c1-16-12-7-11(8-15-9-12)13(10-14)5-3-2-4-6-13/h7-9H,2-6,10,14H2,1H3
• InChI Key： BXJMWXMYBJXQBY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 2228375-35-5 and Product Name: 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine

The compound with the CAS number 2228375-35-5 and the product name 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif, featuring a 5-methoxypyridine moiety linked to a cyclohexylmethanamine backbone, provides a unique scaffold that has been explored for its pharmacological properties.

In recent years, the investigation of 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine has been driven by its promising role in the development of novel drugs. The 5-methoxypyridine ring is a well-known pharmacophore that exhibits various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Its incorporation into the molecular framework of 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine enhances the compound's potential to interact with biological targets, making it an attractive candidate for further research.

The cyclohexylmethanamine component of the compound contributes to its solubility and bioavailability, which are critical factors in drug design. This structural feature allows the molecule to be more easily absorbed and distributed within the body, improving its therapeutic efficacy. The combination of these two functional groups creates a versatile platform for medicinal chemists to explore new drug candidates.

Recent studies have highlighted the importance of 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine in the context of drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The compound's ability to serve as a building block for larger drug-like structures has made it a valuable asset in pharmaceutical research.

One of the most exciting developments in this field has been the discovery of 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine's role in modulating enzyme activity. Enzymes are essential biological catalysts that play a crucial role in numerous physiological processes. By targeting specific enzymes, drugs can elicit desired therapeutic effects. The structural features of 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine make it well-suited for interacting with enzyme active sites, potentially leading to the development of new enzyme inhibitors.

Moreover, the compound has shown promise in preclinical studies as a potential treatment for various diseases. Its ability to inhibit certain enzymes has been linked to its anti-inflammatory and anticancer properties. These findings have generated significant interest among researchers who are seeking new ways to treat these conditions. The preclinical data supporting the use of 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine as a lead compound is encouraging and suggests that further development could yield clinically relevant therapies.

The synthesis of 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to streamline the production process, making it more efficient and cost-effective. These advancements have made it possible to produce larger quantities of the compound for both research and potential clinical applications.

Another area where 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine has shown promise is in the field of drug delivery systems. Researchers are exploring ways to incorporate this compound into novel delivery mechanisms that can enhance drug absorption and target specificity. These innovations could lead to more effective treatments with fewer side effects.

The future prospects for 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine are bright, with ongoing research aimed at expanding its therapeutic applications. As our understanding of its pharmacological properties grows, so does its potential as a cornerstone in drug development. The compound's unique structure and versatile biological activity make it an invaluable asset in the quest for new medicines.

In conclusion, 1-(5-methoxypyridin-3-yl)cyclohexylmethanamine, with CAS number 2228375-35-5, represents a significant advancement in pharmaceutical chemistry. Its structural features and biological activities make it a promising candidate for further research and development. As scientists continue to explore its potential, this compound is poised to play a crucial role in the discovery of new treatments for various diseases.